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Compound of Interest

Compound Name: N-(Amino-peg3)-n-bis(peg3-acid)

Cat. No.: B609413

A Technical Guide to N-(Amino-PEG3)-N-
bis(PEG3-acid)

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for the heterotrifunctional, polyethylene glycol
(PEG)-based linker, N-(Amino-PEG3)-N-bis(PEG3-acid). This molecule is of significant
interest in bioconjugation, targeted drug delivery, and particularly in the synthesis of Proteolysis
Targeting Chimeras (PROTACS).[1] Its structure features a central tertiary amine, providing a
branch point for three distinct PEG arms: one terminating in a primary amine and two
terminating in carboxylic acids.

This trifunctional nature allows for the sequential or orthogonal conjugation of different
molecules. The terminal primary amine is reactive towards activated esters (like NHS esters)
and carbonyls, while the two carboxylic acid groups can be activated (e.g., with EDC or HATU)
to form stable amide bonds with primary amines on biomolecules.[2][3] The hydrophilic PEG
chains enhance the solubility of the resulting conjugate in aqueous media.[3]

Core Physicochemical Properties

The fundamental properties of N-(Amino-PEG3)-N-bis(PEG3-acid) and its common salt form
are summarized below. Data is aggregated from multiple chemical suppliers to provide a
comprehensive overview.
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Property Value Source(s)
Chemical Formula C26H52N2013 [1112113114]
Molecular Weight 600.7 g/mol (as free base) [1112][31[4]
CAS Number 2055042-59-4 [1][3][4]
Purity Typically >96% [31[4]
Common Form HCI Salt [2][3]
Solubility Soluble in Water, DMSO, DMF  [3]
Storage Condition Recommended at -20°C [3]

Molecular Architecture and Reactivity

The unique structure of this linker dictates its utility in creating complex molecular constructs.
The central nitrogen atom serves as a scaffold for three PEG3 arms, each presenting a distinct
functional group for conjugation.
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Molecular Structure of N-(Amino-PEG3)-N-bis(PEG3-acid)
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Step 1: Activate Linker
Activate the two -COOH groups on
N-(Amino-PEG3)-N-bis(PEG3-acid)

using EDC/NHS chemistry.

dd Molecule A-NH:2

Step 2: First Conjugation
React the activated linker with
an amine on Molecule A.

dd Molecule B-NH2

Step 3: Second Conjugation
React the remaining activated acid
with an amine on Molecule B.

:

Step 4: Purification
Purify the dual-conjugated intermediate
(e.g., via chromatography).

Add Activated
Molecule C-COOH

Step 5: Third Conjugation
React the terminal amine of the linker
with an activated carboxyl group
on Molecule C.

;

Step 6: Final Purification
Purify the final tripartite conjugate.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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